Hernandulcin
Hernandulcin
Hernandulcin is a sweet sesquiterpene present in the leaves and flowers of the central American herb Lippia dulcis. Hernandulcin was the first sesquiterpene found to be sweet, and after a panel of volunteers tasted hernandulcin, it was determined that it was more than 1,000 times sweeter than sugar. Hernandulcin also has a minty aftertaste, and does not cause tooth decay, which would make it a good candidate for oral hygiene products.
Brand Name:
Vulcanchem
CAS No.:
95602-94-1
VCID:
VC20774841
InChI:
InChI=1S/C15H24O2/c1-11(2)6-5-9-15(4,17)13-8-7-12(3)10-14(13)16/h6,10,13,17H,5,7-9H2,1-4H3/t13-,15+/m1/s1
SMILES:
CC1=CC(=O)C(CC1)C(C)(CCC=C(C)C)O
Molecular Formula:
C15H24O2
Molecular Weight:
236.35 g/mol
Hernandulcin
CAS No.: 95602-94-1
Cat. No.: VC20774841
Molecular Formula: C15H24O2
Molecular Weight: 236.35 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Hernandulcin is a sweet sesquiterpene present in the leaves and flowers of the central American herb Lippia dulcis. Hernandulcin was the first sesquiterpene found to be sweet, and after a panel of volunteers tasted hernandulcin, it was determined that it was more than 1,000 times sweeter than sugar. Hernandulcin also has a minty aftertaste, and does not cause tooth decay, which would make it a good candidate for oral hygiene products. |
|---|---|
| CAS No. | 95602-94-1 |
| Molecular Formula | C15H24O2 |
| Molecular Weight | 236.35 g/mol |
| IUPAC Name | (6S)-6-[(2S)-2-hydroxy-6-methylhept-5-en-2-yl]-3-methylcyclohex-2-en-1-one |
| Standard InChI | InChI=1S/C15H24O2/c1-11(2)6-5-9-15(4,17)13-8-7-12(3)10-14(13)16/h6,10,13,17H,5,7-9H2,1-4H3/t13-,15+/m1/s1 |
| Standard InChI Key | HYQNKKAJVPMBDR-HIFRSBDPSA-N |
| Isomeric SMILES | CC1=CC(=O)[C@@H](CC1)[C@](C)(CCC=C(C)C)O |
| SMILES | CC1=CC(=O)C(CC1)C(C)(CCC=C(C)C)O |
| Canonical SMILES | CC1=CC(=O)C(CC1)C(C)(CCC=C(C)C)O |
| Boiling Point | 368.9±21.0 °C(Predicted) |
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